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Chemical Identity and Role in Toxicity

Gamma-Coniceine is a piperidinic alkaloid and a key toxic component in Poison Hemlock (Conium

maculatum) [1]. The table below summarizes its core properties:

Property Description

IUPAC Name 6-Propyl-2,3,4,5-tetrahydropyridine [2]

Molecular
Formula

C₈H₁₅N [2]

Molecular
Mass

125.215 g/mol [2]

Role in Plant Precursor Alkaloid: It is the biochemical precursor to other toxic hemlock alkaloids

like coniine [1].

Toxicity
Mechanism

Disrupts the central nervous system by acting on nicotinic acetylcholine receptors,

causing ascending muscular paralysis that can lead to respiratory failure and death
[1].
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Biosynthesis and Broader Defense Context

Gamma-Coniceine is synthesized by the plant from acetate units [1]. The following diagram illustrates its

role as the central precursor in the alkaloid pathway of Poison Hemlock:

This production of toxic alkaloids is a form of chemical defense against herbivores. The plant's defense

system is a complex signaling network. While the specific pathway for gamma-Coniceine induction isn't

detailed in the search results, it operates within this broader context, which can be visualized as follows [3]

[4] [5]:

Experimental Approaches for Study

While the search results do not contain specific protocols for studying gamma-Coniceine, the following

common techniques used in plant defense and phytochemistry research would be applicable:

Method Application in Study

Chromatography & Mass
Spectrometry

Used to isolate and identify alkaloids from plant extracts and determine
their precise concentration in different tissues [1].

In vitro Bioassays Used to test the toxicity of isolated gamma-Coniceine on cell cultures,
microbes, or insects to quantify its defensive effect [6].

Gene Expression Analysis
(qPCR)

Used to measure the activity of genes involved in alkaloid biosynthesis
by quantifying RNA transcript levels [7].

Enzyme Assays Used to characterize the function of specific biosynthetic enzymes, like
the reductase that forms gamma-Coniceine [1].

Genetic Studies Involves creating or studying plant mutants to understand how the
disruption of specific genes affects alkaloid production [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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